Cas no 2171935-02-5 (3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide)

3-(4-Fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide is a fluorinated oxazole sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a sulfonamide moiety with a fluorophenyl-substituted oxazole ring, offering unique electronic and steric properties that may enhance binding affinity in biological systems. The presence of the fluorine atom can improve metabolic stability and bioavailability, while the sulfonamide group provides opportunities for hydrogen bonding interactions. This compound is of interest for the development of enzyme inhibitors or receptor modulators due to its scaffold versatility. It is typically used as an intermediate in synthetic organic chemistry for the preparation of more complex bioactive molecules.

3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide structure

2171935-02-5 structure

Product Name:3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide

CAS No:2171935-02-5

MF:C₁₀H₉FN₂O₃S

MW:256.253464460373

CID:6319213

PubChem ID:165590466

Update Time:2025-05-23

3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide
- EN300-1618188
- 2171935-02-5
- [3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide
- Inchi： 1S/C10H9FN2O3S/c11-8-3-1-7(2-4-8)10-5-9(16-13-10)6-17(12,14)15/h1-5H,6H2,(H2,12,14,15)
- InChI Key： YLYLGJKARQLXPV-UHFFFAOYSA-N
- SMILES： S(CC1=CC(C2C=CC(=CC=2)F)=NO1)(N)(=O)=O

Computed Properties

Exact Mass: 256.03179149g/mol
Monoisotopic Mass: 256.03179149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 94.6Å²

3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1618188-0.05g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	0.05g	$864.0	2023-06-04
Enamine	EN300-1618188-0.1g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	0.1g	$904.0	2023-06-04
Enamine	EN300-1618188-0.25g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	0.25g	$946.0	2023-06-04
Enamine	EN300-1618188-0.5g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	0.5g	$987.0	2023-06-04
Enamine	EN300-1618188-1.0g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	1g	$1029.0	2023-06-04
Enamine	EN300-1618188-2.5g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	2.5g	$2014.0	2023-06-04
Enamine	EN300-1618188-5.0g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	5g	$2981.0	2023-06-04
Enamine	EN300-1618188-10.0g	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	10g	$4421.0	2023-06-04
Enamine	EN300-1618188-50mg	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	50mg	$864.0	2023-09-23
Enamine	EN300-1618188-100mg	[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanesulfonamide	2171935-02-5	100mg	$904.0	2023-09-23

3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide Related Literature

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Additional information on 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide

Research Briefing on 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide (CAS: 2171935-02-5)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide (CAS: 2171935-02-5). This sulfonamide derivative has garnered significant attention in the chemical biology and pharmaceutical fields due to its potential therapeutic applications. The briefing synthesizes recent studies, highlighting the compound's pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have identified 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide as a promising candidate for targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique chemical structure, featuring a fluorophenyl group and an oxazole ring, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its interactions with biological targets, such as cyclooxygenase-2 (COX-2) and carbonic anhydrase isoforms.

In preclinical trials, the compound demonstrated potent anti-inflammatory and antitumor activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide exhibited significant COX-2 inhibition with minimal gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its sulfonamide moiety has been linked to enhanced solubility and bioavailability, making it a viable candidate for oral administration.

Further investigations into the compound's mechanism of action revealed its ability to modulate cellular signaling pathways, including the NF-κB and MAPK cascades. These findings were corroborated by in vitro and in vivo experiments, which showed reduced pro-inflammatory cytokine production and tumor growth inhibition in murine models. Such results underscore the compound's potential as a dual-action agent for both inflammatory diseases and cancer therapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its efficacy and safety. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance the compound into clinical trials, with preliminary Phase I studies expected to commence in 2024.

In conclusion, 3-(4-fluorophenyl)-1,2-oxazol-5-ylmethanesulfonamide represents a significant advancement in the development of targeted therapies for inflammation and cancer. Its unique pharmacological profile and mechanistic insights position it as a compelling subject for future research. Continued exploration of its therapeutic potential and optimization of its chemical properties will be critical in translating these findings into clinical applications.